Cas no 2021649-34-1 (3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde)

• Product Name: 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde
• CAS No: 2021649-34-1
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 6164005
• PubChem ID: 165748831
• Update Time: 2025-07-22

3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde
• EN300-1621908
• 2021649-34-1

• Inchi： 1S/C12H20O/c1-4-10(2)7-12(9-13)6-5-11(3)8-12/h9,11H,2,4-8H2,1,3H3
• InChI Key： VKHZNIAHZXVOOS-UHFFFAOYSA-N
• SMILES： O=CC1(CC(=C)CC)CCC(C)C1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde

Professional Introduction to 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde (CAS No. 2021649-34-1)

3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2021649-34-1, features a complex molecular structure that includes a cyclopentane ring substituted with various functional groups. The presence of a aldehyde group at the 1-position and a 3-methyl substituent, along with a 1-(2-methylidenebutyl) side chain, makes this molecule of particular interest for its potential applications in the synthesis of more complex pharmaceutical intermediates and bioactive molecules.

The structural attributes of 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde contribute to its reactivity and utility in organic synthesis. The aldehyde functionality serves as a versatile handle for further chemical transformations, such as condensation reactions, oxidation, and reduction processes. These transformations are pivotal in the development of novel drug candidates and the modification of existing therapeutic agents. The cyclopentane ring itself is known for its stability and prevalence in natural products, which enhances the compound's suitability for pharmaceutical applications.

In recent years, there has been a surge in research focused on developing innovative synthetic methodologies for complex cyclic structures. The compound 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde exemplifies the kind of molecule that benefits from advanced synthetic strategies. Researchers have been exploring novel catalytic systems and asymmetric synthesis techniques to improve the efficiency and selectivity of reactions involving this type of structure. For instance, transition metal-catalyzed cross-coupling reactions have shown promise in constructing the intricate frameworks found in this compound.

The pharmaceutical industry has long been interested in cyclopentane derivatives due to their biological activity and potential therapeutic benefits. Compounds with similar structural motifs have been investigated for their roles as intermediates in the synthesis of antiviral, anti-inflammatory, and anticancer agents. The specific arrangement of substituents in 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde may confer unique pharmacological properties, making it a valuable scaffold for drug discovery efforts.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and properties of complex organic molecules like 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde. Molecular modeling studies can predict how this compound might interact with biological targets, providing insights into its potential as a lead compound or intermediate in drug development. These computational approaches are often combined with experimental techniques to accelerate the discovery process.

The synthesis of 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde involves multiple steps that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation, Grignard reactions, and aldol condensations. Each step must be meticulously controlled to ensure the correct regioisomer is formed, as subtle changes in reaction conditions can lead to different products. The challenge lies in balancing reaction efficiency with selectivity, particularly when dealing with multifunctional compounds.

The versatility of 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde extends beyond its use as an intermediate in pharmaceutical synthesis. It has also been explored as a building block for materials science applications, where its rigid cyclic structure can contribute to the development of novel polymers and specialty chemicals. The aldehyde group provides additional opportunities for functionalization, allowing chemists to tailor the properties of derived materials for specific applications.

In conclusion, 3-methyl-1-(2-methylidenebutyl)cyclopentane-1-carbaldehyde (CAS No. 2021649-34-1) represents an intriguing molecule with significant potential in both pharmaceutical and materials science domains. Its complex structure and reactive functional groups make it a valuable tool for synthetic chemists seeking to develop new bioactive molecules or advanced materials. As research continues to evolve, this compound is likely to remain at the forefront of innovation in organic chemistry.